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Compound of Interest

Compound Name: Lead bromate

CAS No.: 34018-28-5

Cat. No.: B1506321

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the exploratory synthesis

of lead bromate and its derivatives. It details established synthetic protocols, summarizes key

quantitative data, and outlines the physicochemical properties of these compounds. The

document includes detailed experimental workflows and logical diagrams to facilitate

understanding and further research in this area. Due to the hazardous nature of lead

compounds, this guide also emphasizes critical safety precautions.

Introduction to Lead Bromate
Lead(II) bromate, with the chemical formula Pb(BrO₃)₂, is an inorganic compound composed of

lead in its +2 oxidation state and two bromate anions. It typically exists as a colorless,

monoclinic crystalline monohydrate.[1][2] The compound is of interest for its potential

applications, although its use is limited by its toxicity.[2] Research into its derivatives, such as

lead bromo-borates, explores novel materials with specific properties like nonlinear optical

activity.[3]
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Safety Warning: Lead and its compounds are poisonous and can damage the hematopoietic,

nervous, and digestive systems, as well as the kidneys.[2] All handling of lead bromate and its

precursors must be conducted with appropriate personal protective equipment (PPE) in a well-

ventilated fume hood.

Physicochemical and Structural Data
The fundamental properties of lead bromate (Pb(BrO₃)₂) are summarized below. This data is

essential for its identification and handling in an experimental setting.

Table 1: Quantitative Properties of Lead(II) Bromate

Property Value Source(s)

Molecular Formula Br₂O₆Pb [1][4]

Line Formula Pb(BrO₃)₂ [1]

CAS Registry Number 34018-28-5 [1][4]

Molecular Weight 463.00 g/mol [1][4]

Density 5.53 g/cm³ [1]

Decomposition Temp. 180 °C [1]

Appearance
Colorless crystals

(monohydrate)
[1]

Solubility (Cold Water) Slightly soluble [1][2]

Solubility (Hot Water) Moderately soluble [1][2]

Table 2: Compositional Analysis of Lead(II) Bromate

Element Percent Composition Source(s)

Lead (Pb) 44.75% [1]

Bromine (Br) 34.52% [1]

Oxygen (O) 20.73% [1]
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Synthesis of Lead(II) Bromate
The synthesis of lead(II) bromate can be approached through several aqueous precipitation

methods. The general workflow involves the reaction of a soluble lead salt with a source of

bromate ions.
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Caption: General experimental workflow for the synthesis of Lead(II) Bromate.
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Experimental Protocol 1: From Lead Acetate and
Potassium Bromate
This method relies on the low solubility of lead bromate in water to drive the precipitation

reaction.

Reaction: Pb(CH₃COO)₂(aq) + 2KBrO₃(aq) → Pb(BrO₃)₂(s) + 2KCH₃COO(aq)

Methodology:

Preparation of Solutions: Prepare a saturated aqueous solution of lead(II) acetate and a

separate saturated aqueous solution of potassium bromate (KBrO₃).

Precipitation: Slowly add the potassium bromate solution to the lead acetate solution with

constant stirring. A white precipitate of lead bromate will form.

Digestion: Gently warm the mixture to increase the particle size of the precipitate, then allow

it to cool to room temperature.

Isolation: Isolate the precipitate by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with small portions of cold deionized water to remove

soluble impurities, followed by a final wash with ethanol or acetone to facilitate drying.

Drying: Dry the purified lead bromate in a desiccator over a suitable drying agent.

Critical Safety Note: Lead bromate produced by this method may be unstable and can

detonate upon heating, striking, or rubbing due to the occlusion of acetate.[1] Extreme caution

is advised.

Experimental Protocol 2: From Lead Carbonate and
Bromic Acid
This protocol involves an acid-base reaction where lead carbonate is neutralized by bromic

acid to form the salt and carbonic acid, which decomposes.[2]

Reaction: PbCO₃(s) + 2HBrO₃(aq) → Pb(BrO₃)₂(s) + H₂O(l) + CO₂(g)
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Methodology:

Preparation of Reactants: Prepare a solution of bromic acid (HBrO₃). Obtain finely powdered

lead(II) carbonate.

Reaction: Slowly add the lead carbonate powder in small portions to the bromic acid solution

with vigorous stirring. Effervescence (release of CO₂) will be observed. Continue addition

until no more gas is evolved.

Isolation: If the product precipitates directly, it can be isolated via filtration. If the solution is

supersaturated, it may require concentration or cooling to induce crystallization.

Washing and Drying: Wash the isolated solid with cold deionized water and dry as described

in Protocol 1.

Exploratory Derivatives of Lead Bromate
While the synthesis of pure lead(II) bromate is established, research into more complex

derivatives is an area of active exploration, particularly for materials science applications.

Lead Bromo-Borates
A notable derivative is the lead bromo-borate Pb₂[B₅O₉]Br, which has been investigated for its

nonlinear optical properties.[3] The presence of highly polarized Pb-Br bonds, influenced by the

stereochemically active lone pair of electrons on the Pb(2) atom, is associated with these

properties.[3]

Table 3: Properties of Lead Bromo-Borate
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Property Value/Description Source(s)

Formula Pb₂[B₅O₉]Br [3]

Crystal System Orthorhombic [3]

Space Group Pnn2 [3]

Key Feature High nonlinear optical activity [3]

Structural Detail
Contains highly polarized Pb-

Br bonds
[3]

The synthesis of such complex mixed-anion compounds typically involves high-temperature

solid-state reactions or hydrothermal methods, representing a significant departure from the

aqueous precipitation methods used for simple lead bromate.

Precursors

Synthetic Route
Product

Lead Oxide
(PbO)

High-Temperature
Solid-State Reaction

or Hydrothermal Synthesis

Boric Oxide
(B₂O₃)

Lead Bromide
(PbBr₂)

Lead Bromo-Borate
Pb₂[B₅O₉]Br

Click to download full resolution via product page

Caption: Logical relationship for the synthesis of a complex lead bromo-borate.

Organolead Halide Perovskites
Another class of advanced derivatives includes organolead bromide perovskites, such as

methylammonium lead bromide (CH₃NH₃PbBr₃). These materials are synthesized for

applications in photovoltaics and optoelectronics.
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Synthesis Overview: These materials are often prepared via solution-processing techniques. A

typical method involves dissolving precursors like methylammonium bromide (MABr) and lead

bromide (PbBr₂) in a suitable solvent and depositing the solution as a thin film, followed by

annealing.

Conclusion and Future Outlook
The synthesis of lead(II) bromate is achievable through straightforward aqueous precipitation

reactions. However, the exploration of its derivatives, such as bromo-borates and perovskites,

opens pathways to advanced materials with unique optical and electronic properties. Future

research will likely focus on designing novel derivatives with tailored functionalities while also

addressing the significant toxicity and environmental concerns associated with lead-based

compounds. The development of safer, lead-free alternatives remains a critical goal in

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1506321?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

